Cas no 2248306-54-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-4-methylquinoline-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-4-methylquinoline-3-carboxylate
• CAS No: 2248306-54-7
• MF: C₂₁H₁₆N₂O₄
• MW: 360.362745285034
• CID: 5928678
• PubChem ID: 165731584
• Update Time: 2025-05-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-4-methylquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-4-methylquinoline-3-carboxylate
• EN300-6520419
• 2248306-54-7

• Inchi： 1S/C21H16N2O4/c1-3-16-18(12(2)13-8-6-7-11-17(13)22-16)21(26)27-23-19(24)14-9-4-5-10-15(14)20(23)25/h4-11H,3H2,1-2H3
• InChI Key： TVQPEVCECYCIHU-UHFFFAOYSA-N
• SMILES： O(C(C1C(CC)=NC2C=CC=CC=2C=1C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 360.11100700g/mol
• Monoisotopic Mass: 360.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 76.6Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-4-methylquinoline-3-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-4-methylquinoline-3-carboxylate (CAS No. 2248306-54-7)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-4-methylquinoline-3-carboxylate (CAS No. 2248306-54-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and material science research. Its unique molecular structure, combining a quinoline core with an isoindole derivative, offers versatile applications in drug discovery and organic synthesis. Researchers are particularly interested in its potential as a pharmacophore due to its ability to interact with biological targets, making it a subject of ongoing studies in medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-4-methylquinoline-3-carboxylate has surged, driven by advancements in small-molecule therapeutics and biomaterials. This compound's CAS No. 2248306-54-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Its ester linkage and aromatic systems contribute to its stability and reactivity, enabling its use in catalysis and polymer chemistry.

One of the most discussed topics in relation to this compound is its role in targeted drug delivery systems. The 2-ethyl-4-methylquinoline moiety is known for its bioavailability-enhancing properties, while the 1,3-dioxo-isoindolyl group can be functionalized for controlled release applications. Such features align with current trends in personalized medicine and sustainable chemistry, addressing common search queries like "quinoline derivatives in cancer research" or "isoindole-based drug design."

From a synthetic perspective, CAS 2248306-54-7 exemplifies the convergence of green chemistry principles and high-yield synthesis. Laboratories are optimizing routes to produce this compound with minimal waste, leveraging microwave-assisted reactions or flow chemistry techniques. These methods resonate with industry demands for cost-effective and eco-friendly production, frequently highlighted in forums discussing "scalable organic synthesis."

Analytical characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-4-methylquinoline-3-carboxylate involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods confirm its purity and structural integrity, critical for applications in preclinical studies. The compound's logP and solubility profiles are also key data points for researchers investigating its ADME properties (Absorption, Distribution, Metabolism, Excretion).

Emerging discussions in computational chemistry have further elevated interest in this molecule. Molecular docking simulations predict its interactions with enzymes like kinases or G-protein-coupled receptors, addressing popular search terms such as "in silico drug discovery." Such studies underscore its potential as a lead compound for treating metabolic disorders or inflammatory conditions.

In material science, the conjugated system of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-4-methylquinoline-3-carboxylate exhibits intriguing photophysical properties. Researchers explore its utility in organic electronics, including OLEDs and sensors, aligning with the global push for renewable energy technologies. Its thermal stability and film-forming ability make it a candidate for next-generation optoelectronic materials.

Regulatory and safety assessments of CAS 2248306-54-7 emphasize its compliance with REACH and ICH guidelines. While not classified as hazardous, proper laboratory handling protocols are recommended, reflecting broader industry concerns about chemical safety and workplace standards.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-4-methylquinoline-3-carboxylate represents a multifaceted compound with cross-disciplinary relevance. Its integration into drug development pipelines and advanced materials underscores its value in addressing contemporary scientific challenges, from precision therapeutics to sustainable technology solutions.